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Compound of Interest

Compound Name: Bromomethyl acetate

Cat. No.: B023851 Get Quote

This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on safely managing the lachrymatory properties of

bromomethyl acetate during experiments. The following troubleshooting guides and

frequently asked questions (FAQs) address specific issues to ensure a safe laboratory

environment.
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Issue Possible Cause Solution

Eye Irritation/Tearing in the

Lab

Inadequate ventilation,

improper handling, minor spill.

Immediately move to an area

with fresh air. If symptoms

persist, follow first aid

procedures for eye contact.

Review handling procedures

and ensure all work with

bromomethyl acetate is

conducted in a certified

chemical fume hood. Check for

and clean up any potential

spills.

Skin Irritation or Redness

Direct contact with

bromomethyl acetate due to

inadequate PPE or a spill.

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes

and remove contaminated

clothing.[1] Seek medical

attention. Review and upgrade

personal protective equipment,

ensuring gloves are

appropriate for handling

halogenated compounds.

A Pungent, Irritating Odor is

Detected

A leak from a storage

container or experimental

setup.

Evacuate the immediate area.

If safe to do so, and with

appropriate respiratory

protection, identify and seal

the source of the leak.

Ventilate the area thoroughly. If

the leak is significant, follow

the emergency spill

procedures.

Visible Spill of Bromomethyl

Acetate

Accidental dropping of a

container or a leak from

equipment.

Evacuate personnel from the

immediate spill area. Restrict

access to the area. Follow the

detailed "Small Spill
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Neutralization Protocol" or

"Large Spill Neutralization

Protocol" outlined below. Do

not attempt to clean up a large

spill without appropriate

training and PPE.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of working with bromomethyl acetate?

A1: Bromomethyl acetate is a lachrymator, meaning it is a strong eye irritant that can cause

tearing, burning sensations, and pain.[2] It is also classified as a flammable liquid and vapor.[3]

It can cause skin irritation and may be harmful if inhaled or ingested.[1]

Q2: What personal protective equipment (PPE) is mandatory when handling bromomethyl
acetate?

A2: At a minimum, chemical safety goggles with side shields, a lab coat, and appropriate

chemical-resistant gloves must be worn.[2] For procedures with a risk of splashing or aerosol

generation, a face shield should be worn in addition to goggles. All handling of bromomethyl
acetate should be performed within a certified chemical fume hood to minimize inhalation

exposure.[2]

Q3: How should I properly store bromomethyl acetate?

A3: Bromomethyl acetate should be stored in a tightly sealed container in a cool, dry, and

well-ventilated area, away from sources of ignition.[1] It is incompatible with strong oxidizing

agents, acids, and bases.[4]

Q4: What should I do in case of accidental eye or skin contact?

A4: For eye contact, immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids, and seek immediate medical attention.[1] For

skin contact, immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes, and seek medical attention.[1]
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Q5: How do I dispose of waste containing bromomethyl acetate?

A5: All waste containing bromomethyl acetate must be disposed of as hazardous waste in

accordance with local, state, and federal regulations. Consult your institution's environmental

health and safety (EHS) office for specific guidance.

Quantitative Data Summary
The following tables summarize key quantitative data for bromomethyl acetate to facilitate risk

assessment and safe handling.

Table 1: Physical and Chemical Properties of Bromomethyl Acetate

Property Value Reference

CAS Number 590-97-6

Molecular Formula C₃H₅BrO₂ [5]

Molecular Weight 152.97 g/mol [3]

Appearance
Colorless to light yellow clear

liquid
[5]

Boiling Point 130-133 °C @ 750 mmHg

Density 1.56 g/mL at 25 °C

Flash Point 57 °C (134.6 °F) - closed cup

Vapor Pressure
~6.1 mmHg at 25 °C

(estimated)

Table 2: Occupational Exposure Limits
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Substance Limit Type Organization Value

Bromomethyl Acetate PEL/TLV OSHA/ACGIH None Established

Chloroacetyl chloride

(for reference as a

lachrymator)

REL NIOSH
0.05 ppm (8-hour

TWA)

Table 3: Chemical Resistance of Glove Materials (General Guidance)

Glove Material Resistance to Esters
General Recommendation
for Bromomethyl Acetate

Nitrile Poor to Fair

Suitable for splash protection

only; change immediately upon

contact.[1]

Butyl Rubber Good to Excellent
Recommended for handling

bromomethyl acetate.[6]

Viton™ Excellent
Recommended for handling

bromomethyl acetate.[7]

Natural Rubber (Latex) Poor Not Recommended.[6]

Neoprene Fair
Use with caution, suitable for

splash protection.

Note: Specific breakthrough time data for bromomethyl acetate is limited. It is crucial to

consult the glove manufacturer's specific chemical resistance data and to inspect gloves for

any signs of degradation before and during use.

Experimental Protocols
Protocol 1: Small Spill (<100 mL) Neutralization and Cleanup

Evacuate and Restrict Area: Immediately alert others in the vicinity and evacuate the

immediate area of the spill. Restrict access to the area.
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Don Appropriate PPE: At a minimum, wear a lab coat, chemical safety goggles, a face

shield, and butyl or Viton™ gloves. If the spill is volatile, a respirator may be necessary.

Contain the Spill: If the liquid is spreading, contain it with an inert absorbent material like

vermiculite, sand, or commercial sorbent pads, working from the outside in.

Neutralize the Spill: Prepare a 5-10% aqueous solution of sodium bicarbonate or sodium

carbonate. Slowly and carefully apply the neutralizing solution to the absorbed spill. Be

prepared for some effervescence as the acid is neutralized.[8][9]

Allow Reaction Time: Let the neutralization mixture sit for at least 30 minutes to ensure the

reaction is complete.

Collect Residue: Using scoops or other appropriate tools, carefully collect the absorbed and

neutralized material into a designated hazardous waste container.

Decontaminate the Area: Wipe the spill area with the sodium bicarbonate/carbonate solution,

followed by a clean water rinse.

Dispose of Waste: Seal and label the hazardous waste container according to your

institution's EHS guidelines.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination and wash

hands thoroughly.

Protocol 2: Glassware Decontamination

Initial Rinse: In a chemical fume hood, rinse the glassware three times with a suitable

organic solvent (e.g., acetone) to remove the bulk of the bromomethyl acetate. Collect the

rinsate as hazardous waste.

Neutralization Soak: Prepare a 5-10% aqueous solution of sodium bicarbonate or sodium

carbonate.[10] Fill the glassware with this solution and allow it to soak for at least one hour to

hydrolyze and neutralize any residual bromomethyl acetate.

Thorough Washing: After soaking, discard the neutralization solution into the appropriate

aqueous waste container. Wash the glassware thoroughly with laboratory detergent and hot
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water.[11] Use a brush to scrub all surfaces.[12]

Rinsing: Rinse the glassware multiple times with tap water, followed by a final rinse with

deionized water to ensure all cleaning and neutralizing agents are removed.[11][12]

Drying: Allow the glassware to air dry on a drying rack or place it in a drying oven.
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Caption: Workflow for Bromomethyl Acetate Spill Neutralization.
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Caption: Protocol for Decontaminating Glassware.
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Eye Contact Skin Contact Inhalation Ingestion

Exposure to Bromomethyl Acetate

Immediately flush eyes with water for at least 15 minutes Remove Contaminated Clothing Move to Fresh Air Rinse mouth, Do NOT induce vomiting

Seek Immediate Medical Attention Flush skin with water for at least 15 minutes

Seek Medical Attention

Seek Immediate Medical Attention Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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